Cas no 61640-28-6 (2H-Imidazole-2-thione, 1-ethyl-1,3-dihydro-3-methyl-)
61640-28-6 structure
Product Name:2H-Imidazole-2-thione, 1-ethyl-1,3-dihydro-3-methyl-
CAS No:61640-28-6
MF:C6H10N2S
MW:142.221999645233
CID:471725
PubChem ID:12503274
Update Time:2025-04-19
2H-Imidazole-2-thione, 1-ethyl-1,3-dihydro-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Imidazole-2-thione, 1-ethyl-1,3-dihydro-3-methyl-
- 1-ethyl-3-methylimidazole-2-thione
- DTXSID60500612
- 1-Ethyl-3-methyl-1,3-dihydro-2H-imidazole-2-thione
- 61640-28-6
- SCHEMBL587606
-
- Inchi: 1S/C6H10N2S/c1-3-8-5-4-7(2)6(8)9/h4-5H,3H2,1-2H3
- InChI Key: XYVKYHHTPJZXKE-UHFFFAOYSA-N
- SMILES: S=C1N(C)C=CN1CC
Computed Properties
- Exact Mass: 142.0566
- Monoisotopic Mass: 142.05646950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 38.6Ų
Experimental Properties
- PSA: 6.48
2H-Imidazole-2-thione, 1-ethyl-1,3-dihydro-3-methyl- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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